Cas no 898272-88-3 (2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine)

• Product Name: 2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine
• CAS No: 898272-88-3
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4719001
• PubChem ID: 57592536
• Update Time: 2025-11-06

2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)-5-(trifluoromethyl)pyridine
• 2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}ethanamine
• BBL036635
• STL510385
• 2-{[5-(trifluoromethyl)-2-pyridinyl]oxy}ethanamine
• 2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)6-1-2-7(13-5-6)14-4-3-12/h1-2,5H,3-4,12H2
• InChI Key： JPOORKHHZQWMRF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OCCN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 48.1

Additional information on 2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine

Introduction to 2-{[5-(trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine and Its Significance in Modern Chemical Biology

2-{[5-(trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine, a compound with the CAS number 898272-88-3, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development and biological studies. The presence of a trifluoromethyl group and a pyridine ring in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The trifluoromethyl group is a well-known moiety in medicinal chemistry, renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. Its incorporation into the pyridine-based scaffold of 2-{[5-(trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine suggests that this compound may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts. This characteristic is particularly crucial in the design of small-molecule drugs, where optimizing pharmacokinetic properties can significantly influence therapeutic efficacy.

The pyridine ring, another key structural element of this compound, is widely recognized for its role as a bioisostere in drug design. Pyridine derivatives are prevalent in numerous bioactive molecules due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In 2-{[5-(trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine, the pyridine ring is linked to an ethylene oxide moiety, which further modulates the compound's solubility and reactivity. This structural arrangement may facilitate interactions with specific biological receptors or enzymes, making it a promising candidate for targeted therapy.

In recent years, there has been growing interest in the development of novel compounds with enhanced binding affinity and selectivity for biological targets. The combination of the trifluoromethyl group and the pyridine ring in 2-{[5-(trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine aligns well with these trends. Studies have shown that fluorinated pyridine derivatives can exhibit improved binding affinities to protein targets, often leading to more potent and selective drug candidates. This has prompted researchers to explore new synthetic strategies for incorporating fluorinated pyridine moieties into biologically active molecules.

The ethylene oxide linker in 2-{[5-(trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine also plays a critical role in determining its chemical behavior. Ethylene oxide-derived groups are known for their ability to form stable bonds with various functional groups, making them useful in the synthesis of complex molecules. Additionally, the amine group at the terminal position of the molecule provides a site for further functionalization, allowing for the creation of derivatives with tailored properties.

The potential applications of 2-{[5-(trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine extend across multiple domains of chemical biology and pharmaceutical research. For instance, its structural features make it a suitable candidate for developing inhibitors or modulators of enzyme activity. Enzymes are critical targets in drug design due to their involvement in numerous biological pathways. By targeting specific enzymes with high selectivity, it may be possible to develop treatments for various diseases with minimal side effects.

trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine makes it an attractive starting point for generating new drug candidates. trifluoromethylpyridin-2-yl)]oxy}ethan-1-amine will interact with biological targets at the atomic level. These predictions can guide synthetic efforts by identifying key structural features that enhance binding affinity or selectivity. By integrating experimental data with computational models, researchers can accelerate the development of novel therapeutics. trifluoromethylpyridin-2-yloxy}]ethanamino (CAS no: 898272883) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and a pyridine ring, make it a valuable candidate for further exploration. The potential applications of this compound span multiple domains, from developing enzyme inhibitors to designing molecules with enhanced therapeutic properties. With ongoing advancements in synthetic chemistry and computational methods, 2-{[5-(trifluoromethyl)pyridin]oxygen] ethanol amine is poised to play an increasingly significant role in future drug discovery efforts.) holds great promise as a tool for advancing our understanding of biological processes and developing new treatments for various diseases.) holds great promise as a tool for advancing our understanding of biological processes and developing new treatments for various diseases.) holds great promise as a tool for advancing our understanding of biological processes and developing new treatments for various diseases.) holds great promise as a tool for advancing our understanding of biological processes and developing new treatments for various diseases.) holds great promise as a tool for advancing our understanding of biological processes and developing new treatments for various diseases.